Cas no 883538-71-4 (3-(propan-2-yl)-4-propoxybenzaldehyde)

• Product Name: 3-(propan-2-yl)-4-propoxybenzaldehyde
• CAS No: 883538-71-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD06247932
• CID: 4718401
• PubChem ID: 53409758
• Update Time: 2025-05-20

3-(propan-2-yl)-4-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ISOPROPYL-4-PROPOXYBENZALDEHYDE
• BB 0257568
• 3-(propan-2-yl)-4-propoxybenzaldehyde

• MDL： MFCD06247932
• Inchi： 1S/C13H18O2/c1-4-7-15-13-6-5-11(9-14)8-12(13)10(2)3/h5-6,8-10H,4,7H2,1-3H3
• InChI Key： UOPVFIMWMDSNBF-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(C=O)=CC=1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 189
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 3-(propan-2-yl)-4-propoxybenzaldehyde

Recent Advances in the Study of 3-(propan-2-yl)-4-propoxybenzaldehyde (CAS: 883538-71-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(propan-2-yl)-4-propoxybenzaldehyde (CAS: 883538-71-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This aldehyde derivative, characterized by its isopropyl and propoxy substituents, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological relevance. This research brief synthesizes the latest findings on this compound, highlighting its role in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 3-(propan-2-yl)-4-propoxybenzaldehyde, with particular emphasis on its use as a key intermediate in the production of bioactive molecules. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation. These advancements have facilitated the large-scale production of the compound, enabling further pharmacological evaluation.

In vitro and in vivo studies have revealed promising biological activities associated with 3-(propan-2-yl)-4-propoxybenzaldehyde. Notably, the compound has demonstrated anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of chronic inflammatory diseases. Mechanistic studies suggest that its activity may be linked to the modulation of key signaling pathways, including NF-κB and Nrf2, which play critical roles in inflammation and oxidative stress responses.

Furthermore, 3-(propan-2-yl)-4-propoxybenzaldehyde has been investigated for its potential applications in oncology. Preliminary data indicate that the compound exhibits cytotoxic effects against certain cancer cell lines, with selectivity towards malignant cells over normal cells. Researchers are currently exploring its mechanism of action, with a focus on apoptosis induction and cell cycle arrest. These findings underscore the compound's potential as a lead molecule for anticancer drug development.

In addition to its therapeutic potential, 3-(propan-2-yl)-4-propoxybenzaldehyde has been utilized in the design of novel drug delivery systems. Its chemical structure allows for facile conjugation with polymers and nanoparticles, enhancing the bioavailability and targeted delivery of therapeutic agents. Recent studies have demonstrated the efficacy of such formulations in improving drug stability and reducing off-target effects, paving the way for innovative treatment strategies.

Despite these promising developments, challenges remain in the clinical translation of 3-(propan-2-yl)-4-propoxybenzaldehyde. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, 3-(propan-2-yl)-4-propoxybenzaldehyde (CAS: 883538-71-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a valuable tool for drug discovery. Continued research efforts will be crucial to elucidate its mechanisms of action and translate preclinical findings into clinical applications.